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Abstract: The proton, a cornerstone of the Standard Model of particle physics, is a composite

baryon that forms the nucleus of the simplest element, hydrogen, and is a fundamental

constituent of all atomic nuclei. While often conceptualized as a simple particle, its properties

are the result of complex underlying dynamics described by Quantum Chromodynamics (QCD).

This technical guide provides an in-depth review of the core, experimentally determined

properties of the proton, including its mass, charge, spin, magnetic moment, and stability. It

further explores its internal quark-gluon structure and the ongoing "proton radius puzzle."

Detailed methodologies for key experiments that determine these properties are presented,

offering a comprehensive resource for researchers in physics, chemistry, and drug

development where proton interactions are critical.

Core Intrinsic Properties
The fundamental properties of the proton have been measured with extraordinary precision.

These values are foundational to our understanding of the physical world. The accepted values

for these properties are summarized in the table below.
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Property Value Units

Mass 1.672 621 898(21) x 10⁻²⁷ kg[1]

1.007 276 466 879(91) u (amu)[1][2]

938.272 081 3(58) MeV/c²[1][3][4]

Electric Charge +1.602 176 634 x 10⁻¹⁹ C (Coulombs)[5][6][7]

+1 e (elementary charge)[6][8][9]

Spin Quantum Number 1/2 (dimensionless)[10][11]

Magnetic Moment +2.792 847 344 63(82)
μN (nuclear magnetons)[12]

[13][14]

+1.410 606 795 45(60) x 10⁻²⁶ J·T⁻¹[13][14]

Charge Radius
0.877(5) fm (e-scattering/H-

spec avg.)
femtometers[15]

0.841(1) fm (μ-H spectroscopy

avg.)
femtometers[15][16]

0.831(14) fm (PRad e-

scattering)
femtometers[17][18]

Stability (Half-life) > 1.67 x 10³⁴
years (for p → e⁺ + π⁰ decay

mode)[19]

Internal Composition and Structure
The proton is not an elementary particle; it is a composite hadron consisting of valence quarks,

sea quarks, and gluons, governed by the principles of Quantum Chromodynamics (QCD).[20]

[21]

Valence Quarks: The proton's fundamental quantum numbers are determined by three

valence quarks: two up quarks (each with a charge of +2/3 e) and one down quark (with a

charge of -1/3 e).[20][22] The sum of these charges (+2/3 + 2/3 - 1/3) results in the proton's

+1 elementary charge.[10]
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Quark-Gluon Sea: The interior of a proton is a dynamic environment. According to

Heisenberg's uncertainty principle, quantum fluctuations give rise to a "sea" of short-lived

quark-antiquark pairs and gluons.[20] These virtual particles contribute significantly to the

proton's overall properties, including its mass and spin.[20]

Gluons: Gluons are the vector bosons that mediate the strong nuclear force, binding the

quarks together.[21] A significant portion of the proton's mass does not come from the rest

mass of the quarks but from the kinetic and binding energy of the quarks and gluons.[3][23]

This is a direct consequence of mass-energy equivalence (E=mc²).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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